Cas no 6754-13-8 (Helenalin)

Helenalin structure
Helenalin structure
Product Name:Helenalin
CAS No:6754-13-8
MF:C15H18O4
MW:262.301024913788
CID:503696
PubChem ID:23205
Update Time:2025-04-19

Helenalin Chemical and Physical Properties

Names and Identifiers

    • Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-,(3aS,4S,4aR,7aR,8R,9aR)-
    • Helenalin
    • (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
    • Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylen...
    • HELENALIN(SH)
    • dl-Mexicanin I
    • Helenalin A
    • PF 56
    • BDBM43484
    • HELENALIN [MI]
    • MS-23694
    • UNII-4GUY9L896T
    • NSC-85236
    • BRN 0028081
    • BSPBio_001312
    • (3AS-(3A.ALPHA.,4.ALPHA.,4A.BETA.,7A.ALPHA.,8.ALPHA.,9A.ALPHA.))-3,3A,4,4A,7A,8,9,9A-OCTAHYDRO-4-HYDROXY-4A,8-DIMETHYL-3-METHYLENEAZULENO(6,5-B)FURAN-2,5-DIONE
    • 4-Hydroxy-4a,8-dimethyl-3-methylene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
    • (3aR,5R,5aR,8aR,9S,9aS)-9-Hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno[7,6-d]furan-2,8-dione
    • Ambrosa-2,11(13)-dien-12-oic acid, 6.alpha.,8.beta.-dihydroxy-4-oxo-, 12,8-lactone
    • HSDB 3490
    • SMR000445626
    • (-)-HELENALIN
    • HMS2236C04
    • HB3927
    • C09473
    • BRD-K26302255-001-02-3
    • HELENALIN [HSDB]
    • NSC 85236
    • HMS1989B14
    • (3aS)-3,3aalpha,4alpha,4a,7aalpha,8,9,9aalpha-octahydro-4-hydroxy-4abeta,8alpha-dimethyl-3-methyleneazuleno(6,5-b)-furan-2,5-dione
    • MLS002701927
    • Ambrosa-2,11(13)-dien-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone
    • MLS000728512
    • (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
    • (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylidene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno[6,5-b]furan-2,5-dione
    • 4-18-00-01434 (Beilstein Handbook Reference)
    • CHEMBL338474
    • NSC85236
    • NCGC00163416-01
    • NCI60_041870
    • (3aR,5R,5aR,8aR,9S,9aS)-5,8a-dimethyl-1-methylidene-9-oxidanyl-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
    • AKOS040741831
    • 6754-13-8
    • Azuleno[6,5-b]furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, [3aS-(3a.alpha.,4.alpha.,4a.beta.,7a.alpha.,8.alpha.,9a.alpha.)]-
    • CS-0078850
    • 6.ALPHA.,8.BETA.-DIHYDROXY-4-OXOAMBROSA-2,11(13)-DIEN-12-OIC ACID 12,8-LACTONE
    • cid_23205
    • 6alpha,8beta-Dihydroxy-4-oxoambrosa-2,11(13)-dien-12-oic acid 12,8-lactone
    • (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-dione
    • WLN: T C575 DYVO MV KUTJ A1 BQ DU1 I1
    • Q387505
    • Azuleno(6,5-b)furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, (3aS-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-
    • Ambrosa-2,11(13)-dien-12-oic acid, 6-alpha,8-beta-dihydroxy-4-oxo-, 12,8-lactone
    • Azuleno[6,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, [3aS-(3a.alpha.,4.alpha.,4a.beta.,7a.alpha.,8.alpha.,9a.alpha.)]-
    • NCGC00163416-02
    • (3aS)-3,3aalpha,4alpha,4a,7aalpha,8,9,9aalpha-Octahydro-4-hydroxy-4abeta,8 alpha-dimethyl-3-methyleneazuleno(6,5-b)-furan-2,5-dione
    • DTXSID50217868
    • CHEBI:5635
    • NS00094722
    • HMS1791B14
    • NF-kappaB inhibitor
    • HY-119970
    • Ambrosa-2, 6.alpha.,8.beta.-dihydroxy-4-oxo-, 12,8-lactone
    • SCHEMBL161593
    • (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno[6,7-b]furan-2,8-quinone
    • 4GUY9L896T
    • 6alpha,8betaDihydroxy4oxoambrosa2,11(13)dien12oic acid 12,8lactone
    • (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylidene-3a,4,5,5a,9,9a-hexahydroazuleno(6,7-b)furan-2,8-dione
    • Azuleno(6,5b)furan2,5dione, 3,3a,4,4a,7a,8,9,9aoctahydro4hydroxy4a,8dimethyl3methylene, (3aS(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))
    • (3aS)3,3aalpha,4alpha,4a,7aalpha,8,9,9aalphaOctahydro4hydroxy4abeta,8 alphadimethyl3methyleneazuleno(6,5b)furan2,5dione
    • (3aR,5R,5aR,8aR,9S,9aS)-9-hydroxy-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno(6,7-b)furan-2,8-dione
    • DTXCID00140359
    • G13013
    • Ambrosa-2,11(13)-dien-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone (8CI)
    • Azuleno(6,5-b)furan-2,5-dione, 3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-, (3aS-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-(9CI)
    • Ambrosa2,11(13)dien12oic acid, 6alpha,8betadihydroxy4oxo, 12,8lactone
    • (3aS,4S,4aR,7aR,8R,9aR)-4-hydroxy-4a,8-dimethyl-3-methylidene-3,3a,4,4a,7a,8,9,9a-octahydroazuleno(6,5-b)furan-2,5-dione
    • (3AS-(3AALPHA,4ALPHA,4ABETA,7AALPHA,8ALPHA,9AALPHA))-3,3A,4,4A,7A,8,9,9A-OCTAHYDRO-4-HYDROXY-4A,8-DIMETHYL-3-METHYLENEAZULENO(6,5-B)FURAN-2,5-DIONE
    • Inchi: 1S/C15H18O4/c1-7-6-10-12(8(2)14(18)19-10)13(17)15(3)9(7)4-5-11(15)16/h4-5,7,9-10,12-13,17H,2,6H2,1,3H3/t7-,9+,10-,12-,13+,15+/m1/s1
    • InChI Key: ZVLOPMNVFLSSAA-XEPQRQSNSA-N
    • SMILES: O1C(C(=C)[C@@H]2[C@H]1C[C@@H](C)[C@@H]1C=CC([C@@]1(C)[C@H]2O)=O)=O

Computed Properties

  • Exact Mass: 262.12100
  • Monoisotopic Mass: 262.120509
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0772 (rough estimate)
  • Melting Point: 167-168°
  • Boiling Point: 325.55°C (rough estimate)
  • Flash Point: 179.9°C
  • Refractive Index: 1.4300 (estimate)
  • PSA: 63.60000
  • LogP: 1.24630
  • Specific Rotation: D25 -102.8° (c = 3.64 in 95% ethanol)

Helenalin Security Information

  • Hazardous Material transportation number:UN 2811
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Toxicity:LD50 in mice, rats (mg/kg): 150, 125 orally (Witzel)
  • Safety Term:6.1(b)
  • Packing Group:III
  • Packing Group:III
  • Hazard Level:6.1(b)

Helenalin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-119970-500μg
Helenalin
6754-13-8 99.92%
500μg
¥3595 2025-04-16
MedChemExpress
HY-119970-1mg
Helenalin
6754-13-8 99.92%
1mg
¥5395 2025-04-16
ChemScence
CS-0078850-500ug
Helenalin
6754-13-8 98.87%
500ug
$270.0 2022-04-26
ChemScence
CS-0078850-1mg
Helenalin
6754-13-8 98.87%
1mg
$410.0 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci71862-1mg
Helenalin
6754-13-8 98%
1mg
¥5647.00 2022-04-26
TRC
H230000-0.25mg
Helenalin
6754-13-8
0.25mg
$ 165.00 2022-06-04
TRC
H230000-1mg
Helenalin
6754-13-8
1mg
$781.00 2023-05-18
TRC
H230000-2.5mg
Helenalin
6754-13-8
2.5mg
$1568.00 2023-05-18
TRC
H230000-.25mg
Helenalin
6754-13-8
25mg
$201.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-218579-500µg
Helenalin,
6754-13-8 ≥96%
500µg
¥2332.00 2023-09-05

Helenalin Related Literature

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.